Cas no 1807394-41-7 (3,5-Bis(trifluoromethyl)-4-hydroxycinnamic acid)

• Product Name: 3,5-Bis(trifluoromethyl)-4-hydroxycinnamic acid
• CAS No: 1807394-41-7
• MF: C₁₁H₆F₆O₃
• MW: 300.153964519501
• CID: 4962914
• Update Time: 2025-05-24

3,5-Bis(trifluoromethyl)-4-hydroxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-hydroxycinnamic acid

• Inchi： 1S/C11H6F6O3/c12-10(13,14)6-3-5(1-2-8(18)19)4-7(9(6)20)11(15,16)17/h1-4,20H,(H,18,19)/b2-1+
• InChI Key： RENDOABEAKZGJR-OWOJBTEDSA-N
• SMILES： FC(C1C=C(/C=C/C(=O)O)C=C(C(F)(F)F)C=1O)(F)F

Computed Properties

• Exact Mass: 300.02211302 g/mol
• Monoisotopic Mass: 300.02211302 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 300.15
• XLogP3: 3.3
• Topological Polar Surface Area: 57.5

Additional information on 3,5-Bis(trifluoromethyl)-4-hydroxycinnamic acid

Introduction to 3,5-Bis(trifluoromethyl)-4-hydroxycinnamic acid (CAS No. 1807394-41-7)

3,5-Bis(trifluoromethyl)-4-hydroxycinnamic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807394-41-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of hydroxycinnamic acids, which are known for their diverse biological activities and potential therapeutic applications. The presence of multiple trifluoromethyl groups and a hydroxyl group at the 4-position of the cinnamic acid backbone imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The trifluoromethyl substitution pattern is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity. In the context of 3,5-Bis(trifluoromethyl)-4-hydroxycinnamic acid, these modifications contribute to its potential role as an intermediate in synthesizing novel bioactive molecules. The hydroxyl group at the 4-position further increases its reactivity, allowing for further functionalization through esterification, amidation, or other conjugation strategies.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of such structural motifs in drug design. Studies suggest that compounds incorporating trifluoromethyl groups often exhibit improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. This is particularly relevant for 3,5-Bis(trifluoromethyl)-4-hydroxycinnamic acid, which may serve as a precursor for developing small-molecule inhibitors targeting various enzymatic pathways.

One of the most compelling areas of research involving 3,5-Bis(trifluoromethyl)-4-hydroxycinnamic acid is its potential application in anti-inflammatory and antioxidant therapies. Hydroxycinnamic acids are well-documented for their ability to scavenge reactive oxygen species and modulate inflammatory cytokine production. The additional trifluoromethyl groups may further potentiate these effects by influencing electronic distributions and enzyme interactions. Preliminary in vitro studies have demonstrated promising results when this compound is tested against inflammatory markers such as nitric oxide (NO) and prostaglandin E2 (PGE2).

The structural features of 3,5-Bis(trifluoromethyl)-4-hydroxycinnamic acid also make it an attractive candidate for exploring its role in cancer chemoprevention. Certain hydroxycinnamic acids have been shown to inhibit key enzymes involved in carcinogenesis, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). The presence of multiple fluorine atoms could enhance its binding affinity to these targets, potentially leading to more effective therapeutic outcomes. Moreover, its ability to cross the blood-brain barrier may open avenues for treating neurodegenerative disorders associated with oxidative stress and inflammation.

In the realm of material science, derivatives of 3,5-Bis(trifluoromethyl)-4-hydroxycinnamic acid have been explored for their photochemical properties. The compound’s absorption spectrum can be tuned by modifying substituents, making it suitable for applications in organic electronics and photodynamic therapy. Researchers are investigating its potential as a photosensitizer or as a component in light-emitting diodes (LEDs) due to its electron-withdrawing nature and fluorescence characteristics.

The synthesis of 3,5-Bis(trifluoromethyl)-4-hydroxycinnamic acid presents both challenges and opportunities. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in catalytic methods have enabled more efficient production strategies. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethyl groups with high selectivity. These advancements not only improve yield but also reduce environmental impact by minimizing waste generation.

Evaluation of 3,5-Bis(trifluoromethyl)-4-hydroxycinnamic acid in preclinical models has provided insights into its pharmacological profile. Animal studies indicate that it exhibits moderate solubility in aqueous media while maintaining good oral bioavailability. This balance is critical for developing formulations that ensure therapeutic efficacy without compromising patient compliance. Additionally, preliminary toxicity assessments suggest that the compound is well-tolerated at doses relevant to human therapeutic ranges.

The future direction of research on 3,5-Bis(trifluoromethyl)-4-hydroxycinnamic acid lies in expanding its applications across multiple therapeutic domains. Collaborative efforts between academia and industry are needed to translate laboratory findings into clinical trials. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-activity relationship (SAR) studies, researchers can rapidly identify optimized derivatives with enhanced pharmacological properties.

In conclusion,3,5-Bis(trifluoromethyl)-4-hydroxycinnamic acid (CAS No. 1807394-41-7) represents a promising compound with diverse potential applications in medicine and materials science. Its unique structural features—comprising both functionalized aromatic rings and electron-withdrawing trifluoromethyl groups—position it as a versatile scaffold for innovation. As our understanding of molecular interactions continues to evolve,3,5-Bis(trifluoromethyl)-4-hydroxycinnamic acid is poised to play a pivotal role in shaping the next generation of therapeutics and functional materials.